Cas no 651769-21-0 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, 2,2,2-trifluoroethyl ester)

• Product name: Benzoic acid, 4-(1H-tetrazol-5-yl)-, 2,2,2-trifluoroethyl ester
• CAS No: 651769-21-0
• MF: C₁₀H₇F₃N₄O₂
• MW: 272.183391809464
• CID: 403328
• PubChem ID: 71376584

Benzoic acid, 4-(1H-tetrazol-5-yl)-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-yl)-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl 4-(2H-tetrazol-5-yl)benzoate
• DTXSID20799267
• 651769-21-0

• Inchi： InChI=1S/C10H7F3N4O2/c11-10(12,13)5-19-9(18)7-3-1-6(2-4-7)8-14-16-17-15-8/h1-4H,5H2,(H,14,15,16,17)
• InChI Key： YEJPOUAQFGEGTD-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=NNN=N2)C(=O)OCC(F)(F)F

Computed Properties

• Exact Mass: 272.05221
• Monoisotopic Mass: 272.05210997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.76